Cas no 3739-64-8 (Allyl Butyl Ether)

Allyl Butyl Ether Properties

Names and Identifiers

• Butane,1-(2-propen-1-yloxy)-
• Allyl n-butyl ether
• 1-prop-2-enoxybutane
• Butyl Allyl Ether
• Ether,allyl butyl
• n-butyl allyl ether
• allyl butyl ether
• 1-(2-Propen-1-yloxy)butane
• 1-(Allyloxy)butane
• ALLYLBUTYLETHER
• SCHEMBL42944
• 1-(prop-2-en-1-yloxy)butane
• D88441
• MFCD00009460
• BS-23469
• FT-0634995
• DTXSID10190825
• 3-Butoxy-1-propene #
• NS00022114
• AKOS015912465
• EINECS 223-122-8
• Butane, 1-(2-propenyloxy)-
• AI3-18265
• Ether, allyl butyl
• (1S,4S)-(+)-2-(2,4-difluoro-benzyl)-2,5-diaza-bicyclo[2.2.1]heptane
• Allyl n- butyl ether
• 3739-64-8
• Allyl butyl ether, 98%
• A1481
• DB-049103
• +Expand

• MDL： MFCD00009460
• InChIKey： IBTLFDCPAJLATQ-UHFFFAOYSA-N
• Inchi： 1S/C7H14O/c1-3-5-7-8-6-4-2/h4H,2-3,5-7H2,1H3
• SMILES： CCCCOCC=C

Computed Properties

• Exact Mass: 114.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 114.104465066g/mol
• Heavy Atom Count: 8
• Complexity: 50.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 1.98910
• PSA: 9.23000
• Refractive Index: 1.4161 (589.3 nm 20 ºC)
• Boiling Point: 120°C(lit.)
• Flash Point: 14.4±0.0 ºC,
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• Density: 0.8161 g/cm3 (20 ºC)

Allyl Butyl Ether Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3.1
• Safety Instruction： S16; S26; S36
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Hazard Level：3.1
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 3271 3/PG 2
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 11-36/37/38
• HazardClass：3.1

Allyl Butyl Ether Customs Data

• HS CODE：2909199090
• Customs Data：

  China Customs Code:

  2909199090

  Overview:

  2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials